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Compound of Interest |

(3-
Compound Name: ((Dimethylamino)methyl)phenyl)bo

ronic acid hydrochloride

Cat. No.: B591612

For Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical
properties of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride. The
information is curated for researchers, scientists, and professionals in drug development who
may utilize this compound in various applications, including organic synthesis and medicinal
chemistry.

Chemical Identity and Properties

(3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is a substituted
phenylboronic acid derivative. Boronic acids are notable for their utility in organic synthesis,
particularly in the Suzuki-Miyaura cross-coupling reaction to form carbon-carbon bonds. The
presence of the dimethylaminomethyl group can influence its solubility, reactivity, and potential
biological activity.

Table 1: General and Physical Properties
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Property Value Source
CAS Number 1485417-01-3 [1]
Molecular Formula CoH15sBCINO:2 [1]
Molecular Weight 215.49 g/mol [1]
Appearance White to off-white crystalline 2]
powder

Melting Point 82-85 °C (lit.) [1]
Boiling Point Not available

No specific data available.

Generally, boronic acids have
Solubility limited solubility in water but

are soluble in many organic

solvents.

No specific experimental data
available. The pKa of the

pKa boronic acid moiety is
influenced by substituents on

the phenyl ring.

Safety and Handling

Proper handling of (3-((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is
essential in a laboratory setting. The following table summarizes its known hazard
classifications.

Table 2: Hazard Identification
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation
Source:[3]

Storage and Handling Recommendations:

Store in a cool, dry, and well-ventilated area.

Keep the container tightly closed.

Avoid inhalation of dust.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Experimental Protocols

Detailed experimental protocols for the determination of all physical properties of this specific
compound are not readily available in the public domain. However, standard methodologies for
determining the melting point, a key physical property, are well-established.

Melting Point Determination Protocol (General)

The melting point of a solid organic compound is a crucial indicator of its purity. A sharp melting
range (typically 0.5-1 °C) is characteristic of a pure substance, while impurities tend to depress
and broaden the melting range.[4]

Apparatus:
» Melting point apparatus (e.g., Mel-Temp or Thiele tube)

o Capillary tubes (sealed at one end)
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e Thermometer
o Mortar and pestle[4]
Procedure:

o Sample Preparation: A small amount of the dry, powdered (3-
((Dimethylamino)methyl)phenyl)boronic acid hydrochloride is placed in a mortar and
ground into a fine powder.[4][5]

o Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered sample
to pack a small amount (2-3 mm in height) of the compound into the sealed end.[6]

e Measurement:
o The packed capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated rapidly to about 15-20 °C below the expected melting point (82-85
°C).14]

o The heating rate is then reduced to approximately 1-2 °C per minute to allow for accurate
observation.

» Observation: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting) are
recorded. This range is the melting point of the sample.[7]

Application in Synthesis: Suzuki-Miyaura Coupling

Phenylboronic acids are fundamental reagents in the palladium-catalyzed Suzuki-Miyaura
cross-coupling reaction, a powerful method for forming C-C bonds, particularly for the synthesis
of biaryls.[8][9] The general workflow for such a reaction involving a generic phenylboronic acid
is depicted below.
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Caption: General catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

This diagram illustrates the key steps of the reaction: oxidative addition of the aryl halide to the
palladium(0) catalyst, transmetalation with the boronic acid (activated by a base), and reductive
elimination to yield the final product and regenerate the catalyst.[8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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